Cas no 88866-17-5 (1,3,5-Triazine-2,4-diamine, N-cyclopentyl-6-(methylthio)-)

1,3,5-Triazine-2,4-diamine, N-cyclopentyl-6-(methylthio)- structure
88866-17-5 structure
Product Name:1,3,5-Triazine-2,4-diamine, N-cyclopentyl-6-(methylthio)-
CAS No:88866-17-5
MF:C9H15N5S
MW:225.313899278641
CID:620586
PubChem ID:13241552
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine, N-cyclopentyl-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine, N-cyclopentyl-6-(methylthio)-
    • 2-N-cyclopentyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
    • DTXSID90531353
    • N~2~-Cyclopentyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
    • 88866-17-5
    • SCHEMBL10897011
    • N2-Cyclopentyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
    • Inchi: 1S/C9H15N5S/c1-15-9-13-7(10)12-8(14-9)11-6-4-2-3-5-6/h6H,2-5H2,1H3,(H3,10,11,12,13,14)
    • InChI Key: BXSFXRPIMXZBAQ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(N)=NC(=N1)NC1CCCC1

Computed Properties

  • Exact Mass: 225.10481667g/mol
  • Monoisotopic Mass: 225.10481667g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 102Ų
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